Cas no 2137745-02-7 ((1-Fluorocyclobutyl)methanesulfinamide)

• Product Name: (1-Fluorocyclobutyl)methanesulfinamide
• CAS No: 2137745-02-7
• MF: C₅H₁₀FNOS
• MW: 151.20240354538
• CID: 6252738
• PubChem ID: 165459377
• Update Time: 2025-05-20

(1-Fluorocyclobutyl)methanesulfinamide Chemical and Physical Properties

Names and Identifiers

• EN300-732647
• 2137745-02-7
• (1-fluorocyclobutyl)methanesulfinamide
• (1-Fluorocyclobutyl)methanesulfinamide

• Inchi： 1S/C5H10FNOS/c6-5(2-1-3-5)4-9(7)8/h1-4,7H2
• InChI Key： SCDNDGJRQMYMMW-UHFFFAOYSA-N
• SMILES： S(CC1(CCC1)F)(N)=O

Computed Properties

• Exact Mass: 151.04671328g/mol
• Monoisotopic Mass: 151.04671328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.3Ų

Additional information on (1-Fluorocyclobutyl)methanesulfinamide

(1-Fluorocyclobutyl)methanesulfinamide: A Comprehensive Overview

The compound (1-Fluorocyclobutyl)methanesulfinamide, identified by the CAS number 2137745-02-7, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis, properties, and recent advancements in its utilization.

(1-Fluorocyclobutyl)methanesulfinamide is characterized by a cyclobutane ring substituted with a fluorine atom at the 1-position, which is further connected to a methanesulfinamide group. The cyclobutane ring introduces strain into the molecule, making it highly reactive under certain conditions. This reactivity, combined with the electron-withdrawing effects of the sulfinamide group, renders the compound versatile for various chemical transformations.

Recent studies have highlighted the importance of (1-Fluorocyclobutyl)methanesulfinamide in medicinal chemistry. Researchers have explored its potential as a building block for constructing complex molecular architectures. For instance, its ability to undergo nucleophilic substitution reactions has been exploited in the synthesis of bioactive compounds. The integration of fluorine into the structure enhances lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The synthesis of (1-Fluorocyclobutyl)methanesulfinamide typically involves multi-step processes. One common approach is the fluorination of cyclobutane derivatives followed by coupling with sulfinic acid derivatives. The choice of reagents and reaction conditions plays a critical role in achieving high yields and purity. Recent advancements in catalytic methods have further streamlined these processes, reducing production costs and environmental impact.

In terms of physical properties, (1-Fluorocyclobutyl)methanesulfinamide exhibits a melting point of approximately 95°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

The application of (1-Fluorocyclobutyl)methanesulfinamide extends beyond pharmaceuticals. It has been investigated for its role in agrochemicals, where its ability to act as a bioisostere or a chiral auxiliary holds promise for improving crop protection agents. Additionally, its use in materials science has been explored, particularly in the development of advanced polymers with tailored mechanical properties.

Recent research has also focused on the environmental impact of (1-Fluorocyclobutyl)methanesulfinamide. Studies indicate that it degrades under specific environmental conditions, reducing its persistence in ecosystems. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, (1-Fluorocyclobutyl)methanesulfinamide, with its unique structural features and diverse applications, continues to be a focal point in chemical research. As advancements in synthetic methodologies and application studies progress, this compound is poised to play an even more significant role in various industries. Its continued exploration will undoubtedly contribute to groundbreaking innovations in the coming years.